
5-(2-hydroxyethoxy)pyrimidine molecular weight
and formula

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 2-(Pyrimidin-5-yloxy)ethanol

Cat. No.: B8777839

Get Quote

Technical Guide: 5-(2-Hydroxyethoxy)pyrimidine
Executive Summary
The 5-(2-hydroxyethoxy)pyrimidine moiety (

) represents a critical structural motif in modern medicinal chemistry, serving as a versatile
polar pharmacophore. Unlike simple alkyl-substituted pyrimidines, the introduction of the 2-
hydroxyethoxy ether linkage at the C5 position significantly alters the physicochemical profile of
the parent heterocycle. This modification lowers lipophilicity (LogP), enhances aqueous
solubility, and provides a terminal hydroxyl group for further derivatization or hydrogen bonding
interactions within a target protein's active site.

This guide provides a comprehensive analysis of the 5-(2-hydroxyethoxy)pyrimidine core,

detailing its physicochemical properties, robust synthetic protocols, and strategic application in

drug discovery programs, particularly in the development of P2X3 antagonists and kinase

inhibitors.

Chemical Identity & Physicochemical Properties[1]
[2][3][4][5][6]
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The core structure consists of a pyrimidine ring substituted at the meta-position (C5) with an

ethylene glycol monoether tail. This specific arrangement is often employed to fine-tune the

metabolic stability and solubility of drug candidates.

Table 1: Core Chemical Data
Property Value Notes

IUPAC Name 2-(Pyrimidin-5-yloxy)ethanol Formal nomenclature

Molecular Formula

Molecular Weight 140.14 g/mol Monoisotopic Mass: 140.0586

CAS Number Not widely commercialized

Often synthesized in situ or as

a derivative (e.g., CAS

1609384-29-5 for related

analogs)

SMILES OCCOOc1cncnc1

Predicted LogP -0.35 ± 0.4
Hydrophilic character due to -

OH and ether oxygen

H-Bond Donors 1 Terminal hydroxyl group

H-Bond Acceptors 4
2 Pyrimidine nitrogens + 2

Oxygens

Structural Visualization
The following diagram illustrates the chemical connectivity and the key reactive sites for

medicinal chemistry optimization.
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Figure 1: Structural decomposition of 5-(2-hydroxyethoxy)pyrimidine highlighting functional

domains.
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Synthetic Methodologies
While 5-(2-hydroxyethoxy)pyrimidine is rarely isolated as a standalone commodity chemical

due to its high polarity and reactivity, it is routinely synthesized as an intermediate. The most

robust route involves the O-alkylation of 5-hydroxypyrimidine. This approach is preferred over

de novo cyclization because it allows for late-stage diversification of the pyrimidine core.

Protocol A: O-Alkylation via Ethylene Carbonate (Green
Chemistry Route)
This method avoids the use of toxic alkyl halides and utilizes ethylene carbonate as a masked

hydroxyethylating agent.

Reaction Scheme:

Step-by-Step Methodology:

Reagents:

5-Hydroxypyrimidine (1.0 equiv) [Precursor]

Ethylene Carbonate (1.2 - 1.5 equiv)

Potassium Carbonate (

, 0.1 - 0.2 equiv, catalytic)

Solvent: DMF (N,N-Dimethylformamide) or NMP.

Procedure:

Charge a reaction vessel with 5-hydroxypyrimidine and

in DMF.

Heat the mixture to 100°C to ensure deprotonation of the phenol.

Add Ethylene Carbonate portion-wise.
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Raise temperature to 140-150°C. Evolution of

gas indicates reaction progress.

Monitor via LC-MS (Target Mass: 141.1

).

Workup:

Cool to room temperature.[1]

Dilute with water and extract with Ethyl Acetate (repeatedly, as the product is polar).

Wash organic layer with brine, dry over

, and concentrate.

Purification:

Flash column chromatography (DCM:MeOH gradient, typically 95:5 to 90:10) is required to

remove unreacted starting material.

Protocol B: Williamson Ether Synthesis (Traditional
Route)
Used when specific substitution patterns on the ethyl chain are required (e.g., chiral side

chains).

Reaction:

Critical Insight: The use of 2-bromoethanol can lead to O- vs N-alkylation competition. The

electron-deficient nature of the pyrimidine ring at C5 favors O-alkylation, but N-alkylation (at N1

or N3) is a common side reaction. Using a bulky base or strictly controlling stoichiometry helps

mitigate this.

Synthesis Workflow Diagram
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Figure 2: Process flow for the catalytic synthesis of 5-(2-hydroxyethoxy)pyrimidine.

Medicinal Chemistry Applications
The 5-(2-hydroxyethoxy)pyrimidine moiety is rarely the final drug but rather a strategic fragment

used to optimize lead compounds.

Solubility Enhancement
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The pyrimidine ring is planar and aromatic, often leading to poor solubility in crystal packing.

The 2-hydroxyethoxy tail disrupts this packing (increasing entropy) and introduces a hydrogen

bond donor/acceptor pair, significantly lowering LogP. This is crucial for oral bioavailability

(Lipinski's Rule of 5).

P2X3 Receptor Antagonists
In the development of drugs for chronic cough (e.g., Gefapixant analogs), substituted

pyrimidines are common scaffolds. The C5-ether linkage mimics the geometry of natural

nucleosides but provides resistance to enzymatic cleavage. The terminal hydroxyl group can

engage in water-mediated hydrogen bonding with residues like Serine or Threonine in the

receptor binding pocket.

PROTAC Linker Attachment
The terminal hydroxyl group serves as an ideal "handle" for conjugation. In Proteolysis

Targeting Chimeras (PROTACs), this hydroxyl can be converted to a mesylate or tosylate and

reacted with a linker chain (PEG, alkyl) to connect the pyrimidine warhead (binding the target

protein) to an E3 ligase ligand.

Analytical Characterization
To validate the synthesis of 5-(2-hydroxyethoxy)pyrimidine, the following spectral data are

expected:

NMR (DMSO-

, 400 MHz):

~8.80 ppm (s, 1H, H-2 of pyrimidine): Most deshielded due to flanking nitrogens.

~8.45 ppm (s, 2H, H-4/H-6 of pyrimidine): Symmetric environment.

~4.95 ppm (t, 1H, -OH): Exchangeable with

.

~4.15 ppm (t, 2H,

): Adjacent to the aromatic ether oxygen.
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~3.75 ppm (q, 2H,

): Adjacent to the hydroxyl group.

Mass Spectrometry (ESI):

Positive Mode: Peak at

.

Fragmentation: Loss of

(ethylene oxide equivalent) may be observed, leading to a fragment at

(5-hydroxypyrimidine cation).

References
PubChem. (2024). Compound Summary: 5-(2-hydroxyethoxy)-1H-pyrimidine-2-thione.

National Library of Medicine. [Link]

Kelley, J. L., et al. (1981). Pyrimidine acyclic nucleosides, 1-[(2-

hydroxyethoxy)methyl]pyrimidines as candidate antivirals. Journal of Medicinal Chemistry,

24(6), 753-756. [Link]

Clements, J. H. (2003). Reactive Applications of Cyclic Alkylene Carbonates. Industrial &

Engineering Chemistry Research, 42(4), 663–674. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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formula]. BenchChem, [2026]. [Online PDF]. Available at:
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molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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